Cas no 2382-79-8 (N-alpha-Acetyl-L-tryptophan amide)

N-alpha-Acetyl-L-tryptophan amide structure

2382-79-8 structure

Product Name:N-alpha-Acetyl-L-tryptophan amide

CAS No:2382-79-8

MF:C₁₃H₁₅N₃O₂

MW:245.277102708817

MDL:MFCD00005646

CID:266674

PubChem ID:94230

Update Time:2025-04-19

N-alpha-Acetyl-L-tryptophan amide Chemical and Physical Properties

Names and Identifiers

- N-Acetyl-L-tryptophanamide
- (S)-2-Acetamido-3-(1H-indol-3-yl)propanamide
- 1H-Indole-3-propanamide,a-(acetylamino)-, (aS)-
- Ac-L-Trp-NH2
- Ac-Trp-NH?
- AC-Trp-NH2
- ACETYL-L-TRYPTOPHAN AMIDE
- acetyl-Trp-amide
- AC-TRYPTOPHAN-NH2
- N-acetyl-L-tryptophane-amide
- N-ACETYL-L-TRYTOPHANAMIDE
- n-acetyltryptophanamide
- acetyltryptophanamide
- Ac-Trp-NH
- N-acetyl-tryptophanamide
- Acetyl-L-tryptophanamide
- 2-(Acetylamino)-3-(1H-indol-3-yl)propanamide #
- Spectrum4_000431
- Spectrum2_001346
- Spectrum5_001632
- Spectrum3_001395
- Nalpha-acetyltryptophanamide
- KBioGR_000782
- BSPBio_003010
- SPECTRUM1500699
- DivK1c_000359
- SPBio_00153
- KBio1_000359
- CCG-39284
- CHEBI:108588
- NINDS_000359
- Q27187511
- HY-W101377
- J-015231
- NATA
- (2S)-2-acetamido-3-(1H-indol-3-yl)propanamide
- BRD-K10171338-001-02-1
- 2382-79-8
- 2-[(1-Hydroxyethylidene)amino]-3-(1H-indol-3-yl)propanimidic acid
- KBio3_002230
- EINECS 219-189-8
- HMS1921E10
- IDI1_000359
- CS-0154019
- SPBio_001531
- DS-16118
- SCHEMBL455277
- DTXSID60946617
- 1H-Indole-3-propanamide, .alpha.-(acetylamino)-, (S)-
- AKOS015898432
- D70379
- N-alpha-Acetyl-L-tryptophane amide
- MFCD00005646
- HNGIZKAMDMBRKJ-LBPRGKRZSA-N
- 1H-Indole-3-propanamide,a-(acetylamino)-,(as)-
- CHEMBL390937
- HMS501B21
- N-alpha-Acetyl-L-tryptophan amide
- MDL： MFCD00005646
- Inchi： 1S/C13H15N3O2/c1-8(17)16-12(13(14)18)6-9-7-15-11-5-3-2-4-10(9)11/h2-5,7,12,15H,6H2,1H3,(H2,14,18)(H,16,17)/t12-/m0/s1
- InChI Key： HNGIZKAMDMBRKJ-LBPRGKRZSA-N
- SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)NC(C)=O)N

Computed Properties

Exact Mass: 245.11600
Monoisotopic Mass: 245.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 0.4
Topological Polar Surface Area: 88

Experimental Properties

Color/Form: White crystals.
Density: 1.1477 (rough estimate)
Melting Point: 194-196 °C(lit.)
Boiling Point: 388.24°C (rough estimate)
Flash Point: 338.7 °C
Refractive Index: 1.5600 (estimate)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 87.98000
LogP: 1.79160
Solubility: Soluble in methanol and ethanol

N-alpha-Acetyl-L-tryptophan amide Security Information

WGK Germany：3
Safety Instruction： S24/25
Storage Condition：?20°C

N-alpha-Acetyl-L-tryptophan amide Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-alpha-Acetyl-L-tryptophan amide Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S71770-250mg	(S)-2-Acetamido-3-(1H-indol-3-yl)propanamide	2382-79-8		250mg	¥116.0	2021-09-07
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N-alpha-Acetyl-L-tryptophan amide Suppliers

Amadis Chemical Company Limited

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(CAS:2382-79-8)N-alpha-Acetyl-L-tryptophan amide

Order Number:A816926

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:06

Price ($):272.0

Email:sales@amadischem.com

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